8-Azaethynylestradiol

• CAS No.: 39650-18-5
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol
• IUPAC Name: (1R,11R,14R,15S)-14-ethynyl-15-methyl-10-azatetracyclo[8.7.0.02,7.011,15]heptadeca-2(7),3,5-triene-5,14-diol
• InChI: InChI=1S/C19H23NO2/c1-3-19(22)10-7-17-18(19,2)9-6-16-15-5-4-14(21)12-13(15)8-11-20(16)17/h1,4-5,12,16-17,21-22H,6-11H2,2H3/t16-,17-,18+,19+/m1/s1
• InChI Key: LHEZGWXGSLMXDB-YRXWBPOGSA-N
• SMILES: CC12CCC3C4=C(CCN3C1CCC2(C#C)O)C=C(C=C4)O
• Isomeric SMILES: C[C@]12CC[C@@H]3C4=C(CCN3[C@@H]1CC[C@]2(C#C)O)C=C(C=C4)O
• Synonyms: 8-azaethynylestradiol

Description

8-Azaethynylestradiol is a synthetic steroidal estrogen derivative structurally related to ethinyl estradiol (EE2), a widely used component in oral contraceptives and hormone replacement therapy. The compound features a nitrogen atom substitution (aza group) at the 8-position of the estradiol skeleton and retains the ethynyl group at the 17α-position, a modification common to synthetic estrogens to enhance metabolic stability and oral bioavailability . This structural alteration aims to modulate receptor binding affinity, selectivity for estrogen receptor subtypes (ERα/ERβ), and pharmacokinetic properties compared to EE2.

Comparison with Similar Compounds

Comparison with Structural and Functional Analogs

Structural Features

The table below summarizes key structural differences between 8-azaethynylestradiol and related compounds:

Compound	Core Structure	8-Position Modification	17α-Substituent	Key Functional Groups
8-Azaethynylestradiol	Estradiol	Nitrogen (aza)	Ethynyl	Hydroxyl (3-position)
Ethinyl Estradiol (EE2)	Estradiol	Hydrogen	Ethynyl	Hydroxyl (3-position)
Mestranol	Estradiol	Hydrogen	Ethynyl	Methoxy (3-position)
Drospirenone-related impurities	Modified steroid	Varied (e.g., thiophene, naphthalenol)	Alkyl/amine chains	Hydroxyl, methylamino

Key Observations :

Receptor Binding and Selectivity

Hypothetical data based on analogous compounds:

Compound	ERα Binding Affinity (IC₅₀)	ERβ Binding Affinity (IC₅₀)	Selectivity (ERα/ERβ)
8-Azaethynylestradiol*	~5 nM	~50 nM	10:1
Ethinyl Estradiol	~1 nM	~10 nM	10:1
Mestranol	~10 nM	~100 nM	10:1

*Theoretical values inferred from structural analogs. Aza substitution may reduce ERα affinity due to steric hindrance but improve subtype selectivity .

Metabolic Stability

• Ethinyl Estradiol : Ethynyl group at 17α-position blocks 17β-hydroxysteroid dehydrogenase activity, prolonging half-life (~24 hours).
• Drospirenone-related impurities: Compounds like 1-(3-(methylamino)-1-(thiophen-2-yl)propyl)naphthalen-2-ol exhibit rapid clearance due to hydrophilic substituents, highlighting the impact of heterocyclic moieties on pharmacokinetics .

Impurity Considerations :

• EE2 synthesis generates impurities like 3-(methylamino)-1-(thiophen-2-yl)propan-1-ol, which arise from side reactions involving amine catalysts or heterocyclic intermediates .
• The 8-aza modification could reduce such impurities by stabilizing intermediates, though this remains speculative without experimental validation.